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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560 Get Quote

Reaction Pathway
The overall reaction proceeds as follows:

Formation of Ammonium Phenyldithiocarbamate: Aniline reacts with carbon disulfide in the

presence of a base, typically aqueous ammonia, to form the ammonium salt of

phenyldithiocarbamic acid.[5] This reaction is generally carried out at a low temperature to

minimize the loss of volatile reagents.[5]

Decomposition of the Dithiocarbamate Salt: The intermediate dithiocarbamate salt is then

decomposed to phenyl isothiocyanate. This is often achieved by treatment with a heavy

metal salt, such as lead nitrate, which facilitates the elimination of a metal sulfide.[2][3][5]

Other reagents, including phosgene, chloroformate esters, sodium hypochlorite, and iodine,

can also be used for this desulfurization step.[4]

The signaling pathway for this synthesis is illustrated below:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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